Cas no 209224-91-9 (3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine)

• Product Name: 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine
• CAS No: 209224-91-9
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD04110829
• CID: 242101
• PubChem ID: 614845
• Update Time: 2025-07-18

3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Trifluoromethylphenyl)-2H-pyrazol-3-ylamine
• 3-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-ylamine
• 5-(3-Trifluoromethyl-phenyl)-2H-pyrazol-3-ylamine
• 5-[3-(trifluoromethyl)phenyl]- 1H-Pyrazol-3-amine
• 5-AMINO-3-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE
• 3-(3-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOL-5-AMINE
• CS-0213422
• SCHEMBL1914851
• HMS1442L07
• DA-0842
• 5-[3-(triluoromethyl)phenyl]-1H-pyrazol-3-amine
• EN300-1944571
• SR-01000634164-1
• Pyrazole-5-amine, 3-(3-trifluoromethylphenyl)-
• FT-0648479
• A815020
• 3-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• MFCD04110829
• 3-[3-(Trifluoromethyl)phenyl]-1H-pyrazol-5-ylamine #
• CHEBI:195153
• AKOS000166741
• IDI1_015508
• 209224-91-9
• J-510558
• 5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine
• AB17527
• DTXSID20346770
• AT30418
• CCG-44321
• Maybridge3_004121
• DB-066373
• 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine

• MDL： MFCD04110829
• Inchi： 1S/C10H8F3N3/c11-10(12,13)7-3-1-2-6(4-7)8-5-9(14)16-15-8/h1-5H,(H3,14,15,16)
• InChI Key： UKCQZEKREUKMTN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC(N)=NN1)(F)F

Computed Properties

• Exact Mass: 227.06700
• Monoisotopic Mass: 227.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.401
• Melting Point: 130-132°C
• Boiling Point: 425.1°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.562
• PSA: 54.70000
• LogP: 3.25890

3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine

3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine: An Overview of CAS No. 209224-91-9

3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine, with the CAS number 209224-91-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a pyrazole ring, which contribute to its potential biological activities and applications.

The chemical structure of 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine consists of a pyrazole ring substituted with a 3-(trifluoromethyl)phenyl group at the 3-position and an amino group at the 5-position. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The pyrazole ring, on the other hand, is a common motif in many biologically active molecules, often conferring specific pharmacological properties such as anti-inflammatory, anticonvulsant, and anticancer activities.

Recent studies have explored the potential therapeutic applications of 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine effectively reduced the enzyme's activity, leading to a decrease in the production of toxic metabolites associated with neurodegeneration.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine was evaluated for its anticancer properties. The results showed that this compound demonstrated significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

The synthetic route to produce 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine has been well-documented in the literature. A typical synthesis involves the reaction of 3-(trifluoromethyl)benzaldehyde with hydrazine to form the corresponding hydrazone intermediate. This intermediate is then cyclized under appropriate conditions to yield the desired pyrazole derivative. The final step involves the reduction of the nitro group to an amino group using a suitable reducing agent such as hydrogen gas over a palladium catalyst or sodium borohydride.

The physicochemical properties of 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine are also important for understanding its behavior in biological systems. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in various biochemical assays and cell-based experiments. Additionally, its stability under physiological conditions makes it suitable for preclinical studies and potential clinical applications.

In terms of safety and toxicity, preliminary studies have indicated that 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety profile and potential side effects before it can be considered for clinical trials.

The future prospects for 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-ylamine are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and reduce potential side effects.

In conclusion, 3-3-(Trifluoromethyl)phenyl-1h-pyrazol-5-y lamine (CAS No. 209224 -91 -9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.